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Compound of Interest

Compound Name: 6,3'-Dimethoxyflavone

Cat. No.: B1201445 Get Quote

Essential Safety and Handling Guide for 6,3'-
Dimethoxyflavone
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 6,3'-Dimethoxyflavone. Adherence to these guidelines is critical

for ensuring laboratory safety and proper chemical management.

Hazard Identification and Classification
6,3'-Dimethoxyflavone is classified as an acute oral toxicant. While specific toxicological data

is limited, it is identified as "Acute Toxicity 4, Oral" with the hazard statement H302: Harmful if

swallowed.[1] A structurally related compound, 6,3'-Dimethoxy-3-Hydroxyflavone, is classified

as "Acute Toxicity 3," indicating it is toxic if swallowed.[2] Therefore, caution must be exercised

to avoid ingestion and direct contact.

GHS Hazard Information:

Hazard Class Category Pictogram Signal Word
Hazard
Statement

Acute Toxicity,

Oral
4 Warning

H302: Harmful if

swallowed[1]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure. The following table

summarizes the required PPE for handling 6,3'-Dimethoxyflavone.

Protection Type Recommended Equipment Standard

Eye and Face Protection

Chemical safety goggles or a

face shield worn over safety

glasses.

ANSI Z87.1 or EN 166

Skin Protection

- Gloves: Chemically resistant

gloves. Nitrile gloves are a

common choice for handling

solids, but glove compatibility

should be verified.[3][4] - Lab

Coat: A standard laboratory

coat.

EN 374

Respiratory Protection

A NIOSH-approved dust mask

or respirator should be used if

handling the solid form creates

dust.

NIOSH or EN 149

Experimental Protocols: Safe Handling and Operational
Plan
1. Engineering Controls:

Handle 6,3'-Dimethoxyflavone in a well-ventilated area.[3]

A chemical fume hood is recommended for procedures that may generate dust or aerosols.

2. Procedural Steps for Handling:

Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the work

area by covering surfaces with absorbent, disposable bench paper.
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Weighing: When weighing the solid compound, perform this task in a fume hood or a

designated weighing enclosure to minimize dust inhalation.

Dissolving: If preparing a solution, add the solid to the solvent slowly. Avoid splashing.

Flavone, the parent compound, is soluble in organic solvents like ethanol, DMSO, and

dimethylformamide.[5]

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water.[3] Decontaminate all surfaces and equipment used.

Disposal Plan
Proper disposal of 6,3'-Dimethoxyflavone and contaminated materials is crucial to prevent

environmental contamination and ensure safety.

Waste Segregation and Collection:

Waste Type Disposal Container

Solid 6,3'-Dimethoxyflavone Waste Labeled, sealed container for chemical waste.

Contaminated Labware (e.g., pipette tips,

gloves)
Segregated solid waste container.

Liquid Waste (Solutions containing 6,3'-

Dimethoxyflavone)

Labeled, sealed container for liquid chemical

waste.

Disposal Methodology:

Solid Waste: Unused or waste 6,3'-Dimethoxyflavone should be collected in a designated,

properly labeled, and sealed container.

Contaminated Materials: All disposable items that have come into contact with the chemical,

such as gloves, weigh boats, and bench paper, should be placed in a designated hazardous

waste container.

Liquid Waste: Solutions containing 6,3'-Dimethoxyflavone should be collected in a

compatible, labeled waste container. Do not pour down the drain.[4]
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Final Disposal: All waste must be disposed of in accordance with local, state, and federal

regulations. Contact your institution's Environmental Health and Safety (EHS) department for

specific guidance.

Visual Workflow for Safe Handling
The following diagram outlines the logical workflow for the safe handling of 6,3'-
Dimethoxyflavone, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of 6,3'-Dimethoxyflavone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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